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Compound of Interest

Compound Name: N-Ethylbuphedrone

Cat. No.: B3339934 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Pharmacological Profile of

a Synthetic Cathinone

N-Ethylbuphedrone (NEB) is a synthetic stimulant belonging to the cathinone class of

psychoactive substances.[1][2] As a derivative of the naturally occurring cathinone found in the

khat plant (Catha edulis), NEB has garnered attention within the scientific and forensic

communities for its potent pharmacological activity.[3] This technical guide provides a

comprehensive overview of N-Ethylbuphedrone, focusing on its chemical structure,

physicochemical properties, pharmacological actions, and analytical methodologies for its

detection and characterization.

Chemical Structure and Identification
N-Ethylbuphedrone is structurally characterized as the β-ketone analogue of N,alpha-

diethylphenylethylamine.[1] Its chemical identity is defined by the International Union of Pure

and Applied Chemistry (IUPAC) as 2-(Ethylamino)-1-phenylbutan-1-one.[2][4] The molecule

possesses a chiral center at the alpha-carbon, indicating the existence of (R)- and (S)-

enantiomers, which may exhibit different pharmacological and toxicological profiles.[3]

Key identifiers and the basic chemical structure are presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b3339934?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/N-Ethylbuphedrone
https://www.unodc.org/LSS/Substance/Details/ff4b0258-3e63-42dd-b15e-bed8d4780c32
https://www.benchchem.com/product/b3339934
https://pubchem.ncbi.nlm.nih.gov/compound/N-Ethylbuphedrone
https://www.benchchem.com/product/b3339934#n-ethylbuphedrone-chemical-structure-and-properties
https://www.benchchem.com/product/b3339934#n-ethylbuphedrone-chemical-structure-and-properties
https://www.benchchem.com/product/b3339934#n-ethylbuphedrone-chemical-structure-and-properties
https://www.benchchem.com/product/b3339934#n-ethylbuphedrone-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3339934?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3339934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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